Cas no 898756-53-1 (3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone)

• Product Name: 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone
• CAS No: 898756-53-1
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• MDL: MFCD02261851
• CID: 874875
• PubChem ID: 24727940
• Update Time: 2025-06-10

3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxan-2-yl)-1-(2-phenylphenyl)propan-1-one
• 3-(1,3-DIOXAN-2-YL)-2'-PHENYLPROPIOPHENONE
• DTXSID90646037
• MFCD02261851
• 898756-53-1
• AKOS016023607
• 1-{[1,1'-BIPHENYL]-2-YL}-3-(1,3-DIOXAN-2-YL)PROPAN-1-ONE
• 1-([1,1'-Biphenyl]-2-yl)-3-(1,3-dioxan-2-yl)propan-1-one
• 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone

• MDL： MFCD02261851
• Inchi： 1S/C19H20O3/c20-18(11-12-19-21-13-6-14-22-19)17-10-5-4-9-16(17)15-7-2-1-3-8-15/h1-5,7-10,19H,6,11-14H2
• InChI Key： MFSFZQPQAHNGBS-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC(C1=CC=CC=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.14100
• Monoisotopic Mass: 296.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.07950

Additional information on 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone

Research Brief on 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone (CAS: 898756-53-1): Latest Advances and Applications

3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone (CAS: 898756-53-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dioxane and phenylpropiophenone moieties, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a subject of growing interest among researchers.

One of the key areas of research involving 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone is its role as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel kinase inhibitors, which are critical for targeting cancer and inflammatory diseases. The study demonstrated that the compound's structural features allow for efficient modification, enabling the creation of derivatives with enhanced selectivity and potency against specific kinase targets.

In addition to its applications in drug discovery, recent research has also investigated the compound's physicochemical properties. A 2024 paper in Organic & Biomolecular Chemistry reported on the stability and reactivity of 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone under various conditions, providing valuable insights for its handling and storage in laboratory settings. The study emphasized the compound's robustness in acidic and basic environments, making it a versatile candidate for further chemical transformations.

Another notable advancement is the exploration of 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone in material science. Researchers have identified its potential as a building block for designing functional materials with tailored optical and electronic properties. A recent preprint on ChemRxiv described its incorporation into polymer matrices, resulting in materials with improved thermal stability and luminescent characteristics. These findings open new avenues for its use in optoelectronic devices and sensors.

Despite these promising developments, challenges remain in the large-scale synthesis and commercialization of 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. A 2024 review in Advanced Synthesis & Catalysis summarized recent efforts to optimize its synthesis, including the use of catalytic systems and green chemistry approaches to improve yield and sustainability.

In conclusion, 3-(1,3-Dioxan-2-yl)-2'-phenylpropiophenone (CAS: 898756-53-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, material science, and beyond, with recent studies underscoring its potential and addressing existing challenges. As research continues, this compound is likely to play an increasingly important role in the development of new therapeutics and advanced materials.